Cas no 2137870-24-5 (2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile)
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile
- EN300-1122150
- 2137870-24-5
-
- Inchi: 1S/C12H12N4O/c1-15(2)12-14-10(8-13)11(17)16(12)9-6-4-3-5-7-9/h3-7,17H,1-2H3
- InChI Key: CRYFGTWOJHLCAQ-UHFFFAOYSA-N
- SMILES: OC1=C(C#N)N=C(N(C)C)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 228.10111102g/mol
- Monoisotopic Mass: 228.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 65.1Ų
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1122150-0.05g |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile |
2137870-24-5 | 95% | 0.05g |
$1091.0 | 2023-10-27 | |
| Enamine | EN300-1122150-0.1g |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile |
2137870-24-5 | 95% | 0.1g |
$1144.0 | 2023-10-27 | |
| Enamine | EN300-1122150-0.25g |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile |
2137870-24-5 | 95% | 0.25g |
$1196.0 | 2023-10-27 | |
| Enamine | EN300-1122150-0.5g |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile |
2137870-24-5 | 95% | 0.5g |
$1247.0 | 2023-10-27 | |
| Enamine | EN300-1122150-1.0g |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile |
2137870-24-5 | 1g |
$1299.0 | 2023-06-09 | ||
| Enamine | EN300-1122150-2.5g |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile |
2137870-24-5 | 95% | 2.5g |
$2548.0 | 2023-10-27 | |
| Enamine | EN300-1122150-5.0g |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile |
2137870-24-5 | 5g |
$3770.0 | 2023-06-09 | ||
| Enamine | EN300-1122150-10.0g |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile |
2137870-24-5 | 10g |
$5590.0 | 2023-06-09 | ||
| Enamine | EN300-1122150-1g |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile |
2137870-24-5 | 95% | 1g |
$1299.0 | 2023-10-27 | |
| Enamine | EN300-1122150-5g |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile |
2137870-24-5 | 95% | 5g |
$3770.0 | 2023-10-27 |
2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile
Research Brief on 2-(Dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile (CAS: 2137870-24-5)
The compound 2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile (CAS: 2137870-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound's unique imidazole core structure, coupled with its functional groups, makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.
Recent studies have highlighted the compound's role as a modulator of key biological processes. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in inhibiting certain kinase enzymes involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity of 2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile to the active sites of these kinases. The results indicated a high specificity and potency, suggesting its potential as a lead compound for anti-inflammatory drug development.
Another significant study, conducted by a team at the University of Cambridge (2024), explored the compound's application in oncology. The researchers found that 2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile exhibited selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated apoptosis mechanisms. The study employed high-throughput screening and proteomic analysis to identify the compound's targets, revealing its interaction with proteins involved in the mitochondrial apoptotic pathway. These findings open new avenues for the development of targeted cancer therapies.
In addition to its therapeutic potential, recent advancements in the synthetic methodology of 2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile have been reported. A paper in Organic Letters (2023) described a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.
Despite these promising results, challenges remain in the clinical translation of 2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural optimization to enhance its drug-like properties and the exploration of combination therapies to maximize therapeutic efficacy.
In conclusion, 2-(dimethylamino)-5-hydroxy-1-phenyl-1H-imidazole-4-carbonitrile (CAS: 2137870-24-5) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its diverse biological activities and recent synthetic advancements underscore its potential as a therapeutic agent. Continued research and development efforts will be essential to fully realize its clinical applications and address existing challenges.
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